Cas no 141212-53-5 (Benzoic acid, 4-[(4-bromophenyl)sulfonyl]-, ethyl ester)

• Product Name: Benzoic acid, 4-[(4-bromophenyl)sulfonyl]-, ethyl ester
• CAS No: 141212-53-5
• MF: C₁₅H₁₃BrO₄S
• MW: 369.230322599411
• CID: 1310504
• PubChem ID: 57379252
• Update Time: 2025-04-20

Benzoic acid, 4-[(4-bromophenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-bromophenyl)sulfonyl]-, ethyl ester
• ethyl 4-(4-bromophenyl)sulfonylbenzoate
• 141212-53-5
• Ethyl 4-(4-bromobenzene-1-sulfonyl)benzoate
• A1-05405
• DTXSID50725372
• Ethyl 4-((4-bromophenyl)sulfonyl)benzoate

• Inchi： 1S/C15H13BrO4S/c1-2-20-15(17)11-3-7-13(8-4-11)21(18,19)14-9-5-12(16)6-10-14/h3-10H,2H2,1H3
• InChI Key： MRVVGARDZRUYHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C=CC(C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 367.97179
• Monoisotopic Mass: 367.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44